(Z)-N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)but-2-enamide

• IUPAC Name: (Z)-N-[2-[5-[(3-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]but-2-enamide
• InChI: InChI=1S/C19H21N5O2/c1-3-5-17(25)20-8-9-24-18-16(11-22-24)19(26)23(13-21-18)12-15-7-4-6-14(2)10-15/h3-7,10-11,13H,8-9,12H2,1-2H3,(H,20,25)/b5-3-
• InChI Key: UOSROCVRXLAOLZ-HYXAFXHYSA-N
• Canonical SMILES: CC=CC(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC=CC(=C3)C
• Isomeric SMILES: C/C=C\C(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC=CC(=C3)C
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

(Z)-N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)but-2-enamide is a useful research compound. Its molecular formula is C19H21N5O2 and its molecular weight is 351.41. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)but-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)but-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Anti-Inflammatory Potential

• A study by Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, closely related to the queried compound, and evaluated them for their cytotoxic and 5-lipoxygenase inhibition activities, suggesting potential applications in cancer treatment and inflammation control. (Rahmouni et al., 2016).

Enzyme Activity Enhancement

• Abd and Gawaad (2008) explored pyrazolopyrimidinyl keto-esters, structurally similar to the queried chemical, and their effect on increasing the reactivity of enzymes like cellobiase, indicating potential applications in biochemical processes. (Abd & Gawaad, 2008).

Novel Synthesis Methods

• Research by Rahmouni et al. (2014) involved synthesizing novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. These methods could be relevant for synthesizing variations of the queried compound for research and industrial purposes. (Rahmouni et al., 2014).

Solid-Phase Synthetic Methods

• A study by Heo and Jeon (2017) described a solid-phase synthetic method for building a compound library of N-alkyl-4-alkylamino-1-aryl-1H-pyrazolo[3,4-d]pyrimidine-6-carboxamide derivatives, showcasing advanced synthesis techniques that could be applicable to the queried compound. (Heo & Jeon, 2017).

Antimicrobial Activity

• A study by Abunada et al. (2008) synthesized pyrazolo[3,4-d]pyrimidine derivatives, which demonstrated antimicrobial activity. This suggests that similar compounds, including the one , may have potential as antimicrobial agents. (Abunada et al., 2008).

Other Potential Applications

• Research in this field also includes exploration of various synthesis methods and potential applications in areas like neuroimaging, as evidenced by Wang et al. (2018) and others. The versatility of pyrazolopyrimidine derivatives in scientific research underscores their potential in various domains including medicinal chemistry, enzyme activity modulation, and advanced synthesis techniques. (Wang et al., 2018).